Cas no 1806011-87-9 (3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1806011-87-9
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910636
• Update Time: 2025-11-01

3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-6-3(2-13)14-5(9)1-4(6)15-7(10,11)12/h1H
• InChI Key： TUXVQDVSBPHXRF-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC(=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1806011-87-9)

3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1806011-87-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo, cyano, fluoro, and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The chemical structure of 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine consists of a pyridine core substituted with multiple functional groups. The presence of a bromine atom at the 3-position, a cyano group at the 2-position, a fluorine atom at the 6-position, and a trifluoromethoxy group at the 4-position imparts distinct reactivity and biological properties. These substituents not only influence the electronic distribution within the molecule but also enhance its solubility and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing new pyridine-based compounds for their potential therapeutic applications. 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine has emerged as a key intermediate in this endeavor due to its ability to undergo various chemical transformations. For instance, the bromine atom can be readily displaced by nucleophiles, allowing for the introduction of additional functional groups. The cyano group can be reduced to an amine or converted into other derivatives, while the fluorine and trifluoromethoxy groups contribute to the molecule's lipophilicity and metabolic resistance.

One of the most compelling aspects of 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine is its role in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as isocitrate dehydrogenase (IDH) and succinate dehydrogenase (SDH) in cancer cell metabolism. Compounds derived from 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine have shown promise in inhibiting these enzymes, thereby disrupting tumor energy metabolism and inducing apoptosis. For example, modifications to this core structure have led to the development of potent IDH1 inhibitors that exhibit high selectivity and low toxicity.

The fluoro and trifluoromethoxy groups are particularly noteworthy for their impact on pharmacokinetic properties. Fluorinated aromatic compounds are known to enhance binding affinity to biological targets due to their ability to mimic hydrogen bonding interactions. Additionally, these groups improve metabolic stability by resisting degradation by cytochrome P450 enzymes. This makes 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine an excellent starting point for designing molecules with prolonged half-lives and improved bioavailability.

Another area where this compound has shown significant promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique combination of functional groups in 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine allows for its incorporation into structures that exhibit potent activity against resistant plant pathogens. Recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in fungal growth, offering a new arsenal against crop-damaging infections.

The synthetic pathways for 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine have also been optimized for scalability and efficiency. Advances in catalytic methods have enabled the introduction of fluorinated groups with high regioselectivity, reducing unwanted side reactions. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in production processes. These advancements ensure that researchers can access sufficient quantities of this valuable intermediate for both academic and industrial applications.

In conclusion, 3-Bromo-2-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1806011-87-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an ideal starting point for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and agricultural challenges, compounds derived from this core structure will undoubtedly play a pivotal role in addressing these global needs.